Cas no 951891-52-4 (7-(2-Chloro-4,5-difluorophenyl)-7-oxoheptanoic acid)

• Product Name: 7-(2-Chloro-4,5-difluorophenyl)-7-oxoheptanoic acid
• CAS No: 951891-52-4
• MF: C₁₃H₁₃ClF₂O₃
• MW: 290.690330266953
• CID: 4722581
• Update Time: 2025-05-26

7-(2-Chloro-4,5-difluorophenyl)-7-oxoheptanoic acid Chemical and Physical Properties

Names and Identifiers

• 7-(2-Chloro-4,5-difluorophenyl)-7-oxoheptanoic acid
• 7208e

• Inchi： 1S/C13H13ClF2O3/c14-9-7-11(16)10(15)6-8(9)12(17)4-2-1-3-5-13(18)19/h6-7H,1-5H2,(H,18,19)
• InChI Key： LJMWUUBWEKUTJF-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=CC=1C(CCCCCC(=O)O)=O)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 325
• Topological Polar Surface Area: 54.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 7-(2-Chloro-4,5-difluorophenyl)-7-oxoheptanoic acid

Professional Introduction to 7-(2-Chloro-4,5-difluorophenyl)-7-oxoheptanoic Acid (CAS No. 951891-52-4)

7-(2-Chloro-4,5-difluorophenyl)-7-oxoheptanoic acid, identified by the CAS number 951891-52-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research and development in medicinal chemistry. The unique structural features of this molecule, particularly the presence of fluorine atoms and a carboxylic acid group, contribute to its distinctive chemical properties and potential therapeutic applications.

The molecular structure of 7-(2-Chloro-4,5-difluorophenyl)-7-oxoheptanoic acid consists of a heptanoic acid backbone with modifications at the seventh carbon position, where an oxo group is present. The aromatic ring is substituted with chlorine and fluorine atoms at the 2nd, 4th, and 5th positions, respectively. This specific arrangement of substituents imparts unique electronic and steric properties to the molecule, which are crucial for its interaction with biological targets. The presence of fluorine atoms, in particular, has been well-documented to enhance metabolic stability and binding affinity in drug molecules.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. 7-(2-Chloro-4,5-difluorophenyl)-7-oxoheptanoic acid has been investigated for its potential role in inhibiting key enzymes and receptors involved in inflammatory responses, cancer progression, and neurodegenerative disorders. Preliminary studies have demonstrated that this compound exhibits inhibitory activity against certain proteases and kinases, which are critical for maintaining cellular homeostasis. The mechanism of action involves precise interactions with the active sites of these enzymes, leading to modulation of their catalytic activity.

The synthesis of 7-(2-Chloro-4,5-difluorophenyl)-7-oxoheptanoic acid is a complex process that requires careful optimization to ensure high yield and purity. Advanced synthetic methodologies, such as cross-coupling reactions and fluorination techniques, are employed to introduce the desired substituents into the molecular framework. The use of palladium catalysts and specialized ligands has been particularly effective in achieving regioselective transformations, which are essential for constructing the complex structure of this compound. The synthesis process also involves rigorous purification steps to remove any by-products or impurities that could affect the biological activity of the final product.

Evaluation of the pharmacological properties of 7-(2-Chloro-4,5-difluorophenyl)-7-oxoheptanoic acid has been conducted through both in vitro and in vivo studies. In vitro assays have revealed that this compound exhibits significant inhibitory effects on various target proteins, including those involved in inflammation and cancer cell proliferation. For instance, studies have shown that it can effectively inhibit the activity of cyclooxygenase (COX) enzymes, which are known for their role in producing pro-inflammatory mediators. Additionally, it has demonstrated potential as an antagonist against certain receptors that are overexpressed in tumor cells.

In vivo studies have further supported the therapeutic potential of 7-(2-Chloro-4,5-difluorophenyl)-7-oxoheptanoic acid. Animal models have shown that administration of this compound can reduce inflammation and inhibit tumor growth when compared to control groups. The compound's ability to cross the blood-brain barrier has also been explored, suggesting its potential application in treating neurodegenerative diseases such as Alzheimer's and Parkinson's. These findings highlight the compound's versatility and its potential as a lead molecule for further drug development.

The safety profile of 7-(2-Chloro-4,5-difluorophenyl)-7-oxoheptanoic acid is another critical aspect that has been thoroughly evaluated during preclinical studies. Toxicological assessments have revealed that the compound exhibits low toxicity at therapeutic doses, with minimal side effects observed in animal models. However, further studies are necessary to fully understand its long-term safety profile and potential interactions with other drugs. Pharmacokinetic studies have also provided valuable insights into the absorption, distribution, metabolism, and excretion (ADME) properties of this compound, which are essential for optimizing its formulation and dosing regimen.

The future direction of research on 7-(2-Chloro-4,5-difluorophenyl)-7-oxoheptanoic acid includes exploring its potential applications in personalized medicine. By understanding how genetic variations influence individual responses to this compound, researchers can develop targeted therapies that maximize efficacy while minimizing adverse effects. Additionally, computational methods such as molecular docking and virtual screening are being employed to identify new analogs with enhanced biological activity. These approaches will accelerate the discovery process and facilitate the development of next-generation pharmaceuticals based on this promising lead molecule.

In conclusion，7-(2-Chloro-4，5-difluorophenyl) - < b > 7 - oxoheptanoic acid b > ( CAS No .951891 -52 -4 ) represents a significant advancement in pharmaceutical chemistry，with its unique structural features offering numerous therapeutic possibilities . Ongoing research continues to uncover its potential applications across various medical fields，making it a valuable asset in the quest for novel treatments . As our understanding of its mechanisms grows，so too does its promise as a cornerstone for future drug development . p >